1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine

• IUPAC Name: 1-ethyl-N-[2-(2-fluorophenyl)ethyl]piperidin-4-amine
• InChI: InChI=1S/C15H23FN2/c1-2-18-11-8-14(9-12-18)17-10-7-13-5-3-4-6-15(13)16/h3-6,14,17H,2,7-12H2,1H3
• InChI Key: HAOGSXKEQHCREG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NCCC2=CC=CC=C2F
• Molecular Formula: C15H23FN2
• Molecular Weight: 250.35 g/mol

Description

1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine, also known as EFLEA, is a synthetic compound that belongs to the class of amphetamines. It has gained significant attention in recent years due to its potential as a research tool in various scientific fields. EFLEA is a potent and selective dopamine transporter inhibitor, and its mechanism of action has been studied extensively.

Mechanism of Action

1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine is a potent and selective inhibitor of dopamine transporters, which are responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting dopamine transporters, 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine increases the concentration of dopamine in the synaptic cleft, leading to enhanced dopamine signaling. This mechanism of action has been studied extensively, and 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has been shown to have a high affinity for dopamine transporters, with minimal affinity for other neurotransmitter transporters.
Biochemical and Physiological Effects:
1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has been shown to have significant effects on dopamine signaling in the brain. It increases the concentration of dopamine in the synaptic cleft, leading to enhanced dopamine signaling. This increased dopamine signaling has been associated with several physiological effects, including increased locomotor activity, increased heart rate, and increased blood pressure. 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has also been shown to have anxiogenic effects, leading to increased anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has several advantages as a research tool, including its potency and selectivity for dopamine transporters. Its mechanism of action has been well-studied, and it has been shown to have minimal affinity for other neurotransmitter transporters. However, 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine also has some limitations, including its potential for abuse and its potential for inducing neurotoxicity at high doses. These limitations should be taken into consideration when using 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine as a research tool.

Future Directions

1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has significant potential as a research tool in various scientific fields. Future research should focus on developing novel pharmacological agents based on 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine's mechanism of action. This could lead to the development of new treatments for drug addiction, Parkinson's disease, and ADHD. Additionally, further research should be conducted to better understand the potential for neurotoxicity and abuse associated with 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine. This will help to ensure that 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine is used safely and responsibly in future research.

Synthesis Methods

1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine can be synthesized by reacting 2-fluoroamphetamine with 4-piperidone in the presence of ethylamine. The resulting product can be purified by recrystallization to obtain 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine in its pure form. This synthesis method has been reported in several scientific publications, and the purity and yield of the product have been optimized through various modifications.

Scientific Research Applications

1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has been used as a research tool in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. Its potent and selective inhibition of dopamine transporters has made it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. 1-ethyl-N-[2-(2-fluorophenyl)ethyl]-4-piperidinamine has been used to study the effects of dopamine transporters on drug addiction, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD). It has also been used to develop novel pharmacological agents for the treatment of these conditions.